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Compound of Interest

Compound Name:
(S)-tert-Butyl morpholine-3-

carboxylate

CAS No.: 1353085-67-2

Cat. No.: B568999

Get Quote

Compound Identity:

IUPAC Name: tert-Butyl (3S)-morpholine-3-carboxylate[1]

CAS Registry: 782498-00-6 (Free Base), 106825-79-0 (Generic/Acid form related)[1]

Molecular Formula: C

H

NO

Molecular Weight: 187.24 g/mol [1]

Physical State: Typically a colorless to pale yellow oil or low-melting solid (depending on

purity and salt formation).

Physicochemical Basis of Solubility
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To manipulate this compound effectively, one must understand the competition between its

lipophilic and hydrophilic domains.

The Lipophilic Driver (tert-Butyl Ester): The bulky tert-butyl group significantly increases the

molecule's logP compared to the parent amino acid.[1] This moiety disrupts crystal packing

(lowering melting point) and enhances solubility in non-polar and chlorinated solvents.

The Hydrophilic/Basic Driver (Secondary Amine): The morpholine nitrogen (position 4) is a

secondary amine (

). This creates a "pH-switchable" solubility profile.[1] In its neutral form, the molecule
behaves like a lipophilic organic ester. Upon protonation (pH < 7), it becomes an ionic
ammonium salt, inverting its solubility preference toward water and polar protic solvents.

Calculated Properties
Property Value (Approx.) Implication

LogP 0.8 – 1.2
Good solubility in organic

ethers and esters.[1]

H-Bond Donors 1 (NH)
Capable of H-bonding; soluble

in alcohols.[1]

H-Bond Acceptors 3 (N, O-ether, O-carbonyl)
High affinity for chlorinated

solvents (DCM).[1]

pKa (Conj. Acid) ~8.5
Exists as a cation in acidic

media (water soluble).

Empirical Solubility Data
The following data categorizes solvent compatibility for the neutral free base form of the

compound.

Category A: High Solubility (Preferred Solvents)
These solvents are ideal for reaction media (e.g., amide coupling, reductive amination) and

preparing stock solutions (>100 mg/mL).
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Dichloromethane (DCM): Excellent. The primary choice for extraction and chromatography.

Ethyl Acetate (EtOAc): Excellent. Used extensively in workup procedures.

Tetrahydrofuran (THF): Excellent. Suitable for anhydrous reactions.

Methanol / Ethanol: Good. However, avoid protic solvents if using electrophiles sensitive to

solvolysis (e.g., acid chlorides).

Category B: Moderate/Conditional Solubility
Toluene: Moderate to Good. Solubility increases significantly with temperature. Often used

for azeotropic drying or large-scale manufacturing to replace DCM.[1]

Diethyl Ether / MTBE: Good. Useful for precipitation if the compound is converted to a

hydrochloride salt (the salt will precipitate out).

Category C: Low Solubility (Anti-Solvents)
Hexanes / Heptane: Low to Moderate. The compound may "oil out" rather than crystallize.

Useful as a co-solvent to induce precipitation during purification.

Water (Neutral pH): Low. The lipophilic tert-butyl ester dominates, making the neutral

molecule sparingly soluble in water.[1]

Experimental Protocols
Protocol 1: The "pH-Switch" Purification (Acid/Base
Extraction)
This is the most reliable method to purify (S)-tert-Butyl morpholine-3-carboxylate from non-

basic impurities without chromatography.[1]

Principle: The morpholine nitrogen is protonated by cold acid, moving the compound into the

aqueous phase. Impurities remain in the organic phase. Basification returns the compound to

the organic phase.

Step-by-Step Workflow:
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Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc).

Acid Extraction: Wash the organic layer with 0.5 M cold HCl (aq).

Observation: The product moves to the Aqueous Layer (Bottom).

Action: Keep the Aqueous layer. Discard the Organic layer (contains non-basic

byproducts).

Basification: Cool the acidic aqueous layer to 0°C. Slowly add saturated NaHCO

or 2M NaOH until pH > 10.

Caution: Gas evolution (CO

) if using bicarbonate.

Re-Extraction: Extract the cloudy aqueous mixture with DCM (3x).

Drying: Dry combined DCM layers over Na

SO

, filter, and concentrate.

Result: High-purity (S)-tert-Butyl morpholine-3-carboxylate as a free base oil.[1]

Protocol 2: Salt Formation for Storage
The free base oil is prone to oxidation or hydrolysis over time. Converting it to a solid salt (HCl

or Oxalate) improves stability.

Dissolve the free base (1.0 equiv) in a minimum volume of dry Diethyl Ether or 1,4-Dioxane.

Dropwise add 4M HCl in Dioxane (1.1 equiv) at 0°C.

A white precipitate will form immediately.

Dilute with Hexane to maximize yield.
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Filter the solid under nitrogen.

Note: The Hydrochloride salt is water-soluble but insoluble in Ether/Hexane.[1]

Visualization: Solubility Decision Tree
The following diagram illustrates the decision logic for solvent selection during synthesis and

purification.

Start: (S)-tert-Butyl morpholine-3-carboxylate

Identify Form

Free Base (Neutral)

Secondary Amine

Salt (HCl/TFA)

Ammonium Cation

Select Solvent based on Application Solubility Profile:
Water, MeOH, DMSO

Reaction Medium:
DCM, THF, Toluene

Synthesis

Extraction/Workup:
EtOAc (Organic Phase)

Purification

Crystallization:
Hexane/Heptane (Anti-solvent)

Isolation

Precipitation:
Ether, MTBE (Insoluble)

Purification

Click to download full resolution via product page

Caption: Decision tree for solvent selection based on the ionization state of the morpholine

derivative.

Troubleshooting & Practical Insights
Issue: "Oiling Out" during crystallization.
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Cause: The tert-butyl group prevents tight crystal packing, and trace impurities act as

plasticizers.[1]

Solution: Do not force crystallization of the free base. Instead, convert to the Oxalate salt

(often more crystalline than HCl) for characterization, or use the "pH-switch" extraction

method to purify the oil.

Issue: Hydrolysis of the Ester.

Cause: Exposure to strong acids (e.g., TFA) or strong bases (e.g., LiOH) will cleave the

tert-butyl ester.

Prevention:[1] Ensure workup acid washes are brief and cold (0°C). Avoid using TFA

unless the goal is to remove the ester.

Handling:

Store the free base under an inert atmosphere (Argon/Nitrogen) at -20°C to prevent amine

oxidation (N-oxide formation).

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 1501894, (S)-Morpholine-3-carboxylic acid derivatives. Retrieved from [Link]

Google Patents.CN102617503A - Novel synthetic method of (S)-3-morpholinyl carboxylic
acid.

Organic Chemistry Portal.tert-Butyl Esters: Stability and Protection. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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